Cas no 885277-69-0 (Quinazoline,4-chloro-2-(4-chlorophenyl)-6-methyl-)

4-Chloro-2-(4-chlorophenyl)-6-methylquinazoline is a halogenated quinazoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring two chlorine substituents and a methyl group, enhances its reactivity and selectivity in synthetic pathways. The compound's stability and well-defined molecular framework make it a valuable intermediate for developing bioactive molecules, particularly in medicinal chemistry for targeted drug design. Its distinct substitution pattern allows for further functionalization, enabling the synthesis of more complex derivatives. Researchers may explore its utility in kinase inhibition or as a building block for heterocyclic scaffolds. Proper handling and storage are recommended due to its halogenated nature.
Quinazoline,4-chloro-2-(4-chlorophenyl)-6-methyl- structure
885277-69-0 structure
Product Name:Quinazoline,4-chloro-2-(4-chlorophenyl)-6-methyl-
CAS No:885277-69-0
MF:C15H10Cl2N2
MW:289.159301280975
CID:711455
PubChem ID:53407920
Update Time:2025-05-28

Quinazoline,4-chloro-2-(4-chlorophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline,4-chloro-2-(4-chlorophenyl)-6-methyl-
    • 4-Chloro-2-(4-chloro-phenyl)-6-methyl-quinazoline
    • 4-chloro-2-(4-chlorophenyl)-6-methylquinazoline
    • 4-CHLORO-2-(4-CHLOROPHENYL)-6-METHYL-QUINAZOLINE,
    • Quinazoline,4-chloro-2-(4-chlorophenyl)-6-methyl
    • FT-0706821
    • AB19805
    • 885277-69-0
    • AKOS012804842
    • DTXSID70696111
    • Inchi： 1S/C15H10Cl2N2/c1-9-2-7-13-12(8-9)14(17)19-15(18-13)10-3-5-11(16)6-4-10/h2-8H,1H3
    • InChI Key： FQAGOXLBNSMBFS-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=C(C)C=CC2=NC(C2C=CC(=CC=2)Cl)=N1

Computed Properties

  • Exact Mass: 288.02200
  • Monoisotopic Mass: 288.0221037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 4.91200

Quinazoline,4-chloro-2-(4-chlorophenyl)-6-methyl- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Quinazoline,4-chloro-2-(4-chlorophenyl)-6-methyl- Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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